Cas no 81246-66-4 (Combiflex)

Combiflex structure
Combiflex structure
Product name:Combiflex
CAS No:81246-66-4
MF:C47H54ClN8O8
MW:894.433470249176
CID:724360

Combiflex Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-amino-5-(diaminomethylideneamino)pentanoic acid,2-[1-(4-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetic acid,N-methyl-2-[6-oxo-3-phenyl-1-(1-phenylpropan-2-yl)pyridazin-1-ium-1-yl]acetamide
    • Combiflex
    • (2S)-2-amino-5-(diaminomethylideneamino)pentanoic acid
    • 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-indol-3-yl]acetic acid
    • N-methyl-2-[6-oxo-3-phenyl-1-(1-phenylpropan-2-yl)pyridazin-1-yl]acetamide
    • Arginine- indomethacin - isamfazone
    • Arginine, indomethacin, isamfazone drug combination
    • L-Arginine, mixt. with 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic acid and (-)-N-methyl-N-(1-methyl-2-phenylethyl)-6-oxo-3-phenyl-1(6H)-pyridazineacetamide
    • Inchi: 1S/C22H23N3O2.C19H16ClNO4.C6H14N4O2/c1-17(15-18-9-5-3-6-10-18)25(16-21(26)23-2)22(27)14-13-20(24-25)19-11-7-4-8-12-19;1-11-15(10-18(22)23)16-9-14(25-2)7-8-17(16)21(11)19(24)12-3-5-13(20)6-4-12;7-4(5(11)12)2-1-3-10-6(8)9/h3-14,17H,15-16H2,1-2H3;3-9H,10H2,1-2H3,(H,22,23);4H,1-3,7H2,(H,11,12)(H4,8,9,10)/p+1/t;;4-/m..0/s1
    • InChI Key: LZHDVYGCJYOLBU-MCIOAOFGSA-O
    • SMILES: ClC1C=CC(=CC=1)C(N1C(C)=C(CC(=O)O)C2C=C(C=CC1=2)OC)=O.O=C1C=CC(C2C=CC=CC=2)=N[N+]1(CC(NC)=O)C(C)CC1C=CC=CC=1.OC([C@H](CCC/N=C(\N)/N)N)=O

Computed Properties

  • Exact Mass: 893.375
  • Monoisotopic Mass: 893.375
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 64
  • Rotatable Bond Count: 15
  • Complexity: 1280
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 255

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